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Compound of Interest

Compound Name: ARM165

Cat. No.: B15619399

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper
handling and disposal of ARM165, a PIK3CG PROTAC (Proteolysis Targeting Chimera)
degrader. Given the absence of a specific Safety Data Sheet (SDS) for ARM165, these
recommendations are based on best practices for handling potent, powdered chemical

compounds and similar PROTAC molecules in a laboratory setting.

l. Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is crucial to minimize
exposure to ARM165, particularly when handling the compound in its powdered form. The
following table summarizes the recommended PPE for various laboratory tasks involving
ARM165.
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Secondary/Task-Specific

Task Categor Primary PPE
2 i PPE
» Safety glasses with side
General Laboratory Work shieldse Standard laboratory « Nitrile gloves
coate Closed-toe shoes
* Full-face respirator with
appropriate particulate filterse
Handling of Powders/Solids Chemical-resistant disposable * Head coveringe Chemical-
(e.g., weighing, aliquoting) gown or coverallse Double- resistant apron

gloving (e.g., nitrile gloves)e

Disposable shoe covers

« Chemical splash goggles or a

Handling of Liquids/Solutions full-face shield> Chemical-
] ) o * Elbow-length gloves for
(e.g., solvent preparation, cell resistant gloves (e.g., nitrile)s
] ] larger volumes
treatment) Chemical-resistant apron over
a lab coat

* Chemical splash goggles or a

] ] full-face shields Heavy-duty, ) )
Equipment Cleaning & ) )  Respirator (if aerosols or
o chemical-resistant glovese
Decontamination ) vapors may be generated)
Waterproof or chemical-

resistant apron

Note: Always inspect PPE for damage before use and ensure proper fit. Dispose of single-use
PPE as hazardous waste after completion of the task.

Il. Operational Plan: Safe Handling Procedures

Adherence to a strict operational plan is vital to ensure the safe handling of ARM165 at every
stage.

A. Preparation:

o Designated Area: All work with powdered ARM165 must be conducted in a designated area,
such as a certified chemical fume hood or a powder containment hood.
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e Ventilation: Ensure proper functioning of the ventilation system before commencing work.

o Equipment Assembly: Gather all necessary equipment, including spatulas, weigh boats,
vials, and solvents, and place them within the containment area before introducing the
compound.

e Quantity Minimization: Only handle the minimum quantity of ARM165 required for the
experiment to reduce the risk of exposure and waste generation.

o Documentation Review: If a supplier-specific Safety Data Sheet (SDS) is available, review it
thoroughly before handling the compound.

B. Handling:
o PPE Adherence: Wear the appropriate PPE as outlined in the table above at all times.
e Avoid Contact: Take extreme care to avoid direct contact with the skin and eyes.

o Aerosol Prevention: Handle the powdered compound gently to prevent the generation of dust
and aerosols. When preparing solutions, add the solvent to the compound slowly.

C. Post-Handling:

» Decontamination: Thoroughly decontaminate all work surfaces and non-disposable
equipment with an appropriate solvent (e.g., 70% ethanol) after use.

e PPE Removal: Remove PPE in the reverse order it was put on, taking care to avoid self-
contamination. For instance, remove outer gloves, then gown, then inner gloves.

e Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

lll. Disposal Plan

Proper disposal of ARM165 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

* Treat as hazardous chemical waste.e Collect in

a clearly labeled, sealed, and puncture-resistant
Unused/Expired ARM165 Powder container.s Arrange for disposal through your

institution's hazardous waste management

program.

] ] ) ) ¢ Collect in a designated hazardous waste
Contaminated Labware (e.g., pipette tips, vials, ) ) ) ) )
| | container lined with a chemically resistant bag.«
gloves o
Do not mix with general laboratory waste.

o ] o * Collect in a sealed, leak-proof, and clearly
Liquid Waste (e.g., solutions containing )
labeled hazardous waste container.« Do not

ARM165) _ _
dispose of down the drain.[1]
« Triple-rinse with a suitable solvent.s Collect the
rinsate as hazardous liquid waste.» Deface the
Empty ARM165 Containers label on the empty container before disposing of

it according to institutional guidelines for

chemically contaminated glass or plastic.

Note: Always follow your institution's and local regulations for hazardous waste disposal.[1][2]
IV. Experimental Protocols
A. Signaling Pathway Analysis: PISKy/AKT Inhibition

ARM165 functions by degrading PIK3CG, a catalytic subunit of PI3Ky, which in turn inhibits the
downstream AKT signaling pathway. A common method to assess this is through Western
blotting.

Experimental Workflow for Western Blot Analysis:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-20
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-20
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b15619399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for assessing ARM165-mediated degradation of PIK3CG and inhibition of
AKT signaling.

B. PI3Ky/AKT Signaling Pathway
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Caption: ARM165 targets PIK3CG for proteasomal degradation, inhibiting the PI3Ky/AKT
signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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